molecular formula C8H9NO B1661696 2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one CAS No. 937202-87-4

2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one

Cat. No. B1661696
CAS RN: 937202-87-4
M. Wt: 135.16
InChI Key: RGLVIBYOXXKPPK-UHFFFAOYSA-N
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Description

“2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” is a chemical compound with the molecular formula C7H8N2O . It is used in various fields of research .


Synthesis Analysis

The synthesis of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” can be achieved from Ethyl 2-oxocyclopentylacetate . Another method involves the direct oxidation of 2,3-cyclopentenopyridine analogues using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant .


Molecular Structure Analysis

The molecular structure of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” consists of 7 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” include a melting point of 197-199 °C, a density of 1.43±0.1 g/cm3 (Predicted), and a pKa of 11.14±0.20 (Predicted) .

Safety and Hazards

The safety and hazards associated with “2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one” include warnings for ingestion (H302), skin irritation (H315), and eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .

properties

IUPAC Name

2,5,6,7-tetrahydrocyclopenta[c]pyridin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO/c10-8-4-6-2-1-3-7(6)5-9-8/h4-5H,1-3H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGLVIBYOXXKPPK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC(=O)NC=C2C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50719731
Record name 2,5,6,7-Tetrahydro-3H-cyclopenta[c]pyridin-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50719731
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

135.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one

CAS RN

937202-87-4
Record name 2,5,6,7-Tetrahydro-3H-cyclopenta[c]pyridin-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50719731
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Reactant of Route 2
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Reactant of Route 3
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Reactant of Route 4
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Reactant of Route 5
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one
Reactant of Route 6
2,5,6,7-Tetrahydro-3H-cyclopenta[C]pyridin-3-one

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